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Compound Name: Rebaudioside O
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Introduction

Rebaudioside O is a minor steviol glycoside found in the leaves of Stevia rebaudiana Bertoni.
As a member of the steviol glycoside family, it is a natural, non-caloric high-intensity sweetener.
This technical guide provides an in-depth overview of the chemical structure, physicochemical
properties, biological activities, and analytical methodologies related to Rebaudioside O,
intended to support research, development, and application of this compound. While specific
data for Rebaudioside O is still emerging, this guide consolidates available information and
draws comparisons with other well-characterized steviol glycosides.

Chemical Structure and Properties

Rebaudioside O is a diterpene glycoside, with a central steviol aglycone core linked to seven
sugar moieties. Its complex structure contributes to its characteristic taste profile and
physicochemical properties.

Table 1: Chemical and Physical Properties of
Rebaudioside O and Related Steviol Glycosides
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Biological Properties and Signaling Pathways

The primary biological property of Rebaudioside O is its ability to elicit a sweet taste

perception. This is achieved through its interaction with the sweet taste receptors, a
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heterodimer of TLIR2 and T1R3, which are G-protein coupled receptors located on the surface
of taste cells in the oral cavity.

Click to download full resolution via product page

Figure 1: Simplified signaling pathway of sweet taste perception mediated by Rebaudioside
O.

Beyond its role as a sweetener, other steviol glycosides have been investigated for a range of
pharmacological activities, including anti-inflammatory, antioxidant, and anti-diabetic effects.
These effects are often attributed to the modulation of cellular signaling pathways such as the
PI3K/Akt pathway, which is involved in glucose metabolism and cell survival. While specific
studies on Rebaudioside O are limited, it is plausible that it may share some of these
properties with other members of its chemical class.

Absorption, Distribution, Metabolism, and Excretion
(ADME) and Toxicology

The ADME profile of steviol glycosides, including by extension Rebaudioside O, is
characterized by poor absorption in the upper gastrointestinal tract. Upon reaching the colon,
they are hydrolyzed by the gut microbiota to the common aglycone, steviol. Steviol is then
absorbed, metabolized in the liver (primarily through glucuronidation), and subsequently

excreted.

Toxicology studies conducted on various rebaudiosides have generally indicated a lack of
genotoxic, carcinogenic, or teratogenic effects. The acceptable daily intake (ADI) for steviol
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glycosides, expressed as steviol equivalents, has been established by regulatory bodies based
on extensive safety assessments of the more abundant steviol glycosides.

Experimental Protocols
Extraction and Purification of Rebaudioside O from
Stevia rebaudiana

The following is a general protocol for the extraction and purification of steviol glycosides,
which can be adapted for the isolation of Rebaudioside O.
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End: Purified Rebaudioside O
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Figure 2: General workflow for the extraction and purification of Rebaudioside O.
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Methodology:

Extraction: Dried and powdered Stevia rebaudiana leaves are extracted with a suitable
solvent, typically hot water or an alcohol-water mixture (e.g., 70% ethanol). The extraction is
usually performed with agitation at an elevated temperature (e.g., 50-70°C) for a defined
period (e.g., 1-2 hours).

Filtration and Clarification: The crude extract is filtered to remove solid plant material. The
filtrate may then be clarified using techniques such as flocculation with agents like calcium
hydroxide or aluminum sulfate, followed by microfiltration to remove suspended solids and
high molecular weight impurities.

Adsorption Chromatography: The clarified extract is passed through a column packed with a
macroporous adsorbent resin. The steviol glycosides are adsorbed onto the resin, while
more polar impurities are washed away.

Elution: The adsorbed steviol glycosides are eluted from the resin using a solvent gradient,
typically an increasing concentration of ethanol in water. Fractions are collected and
analyzed for their glycoside composition.

Concentration and Crystallization: Fractions enriched in Rebaudioside O are pooled and
concentrated under reduced pressure. The concentrated solution is then subjected to
crystallization, often by the addition of a co-solvent or by cooling, to obtain purified
Rebaudioside O crystals.

Drying: The purified crystals are dried under vacuum to remove residual solvents.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)

HPLC is the primary analytical technique for the separation and quantification of steviol
glycosides.

Typical HPLC Parameters:

e Column: A reversed-phase C18 column or a hydrophilic interaction liquid chromatography
(HILIC) column is commonly used.
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» Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., phosphate or acetate
buffer) is typically employed.

» Detection: UV detection at a low wavelength (e.g., 210 nm) is common. Evaporative Light
Scattering Detection (ELSD) or Mass Spectrometry (MS) can also be used for enhanced
sensitivity and specificity.

o Quantification: Quantification is performed by comparing the peak area of the analyte to that
of a certified reference standard.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are essential for the
structural elucidation of steviol glycosides. While a complete assignment for Rebaudioside O
is not readily available in public literature, analysis of related compounds provides expected
chemical shift ranges for the steviol backbone and the various sugar moieties.

Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS), often coupled
with HPLC, is used for the identification and confirmation of Rebaudioside O. Fragmentation
patterns in tandem MS (MS/MS) experiments provide structural information by showing the
sequential loss of sugar units. For Rebaudioside O ([M-H]~), a precursor ion at m/z 1435
would be expected, with fragment ions corresponding to the loss of its various sugar residues.

Conclusion

Rebaudioside O is a complex steviol glycoside with potential as a natural, non-caloric
sweetener. This guide provides a foundational understanding of its chemical and biological
properties, as well as the methodologies used for its isolation and analysis. Further research is
warranted to fully characterize its sensory profile, pharmacological activities, and to optimize its
production and application in the food and pharmaceutical industries. As a minor glycoside,
advancements in extraction and purification technologies will be crucial for its commercial
viability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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